Rydberg dressing evolution via Rabi frequency control in thermal atomic vapors
Physical Chemistry Chemical Physics Pub Date: 2014-07-17 DOI: 10.1039/C4CP02560A
Abstract
We report for the first time the theoretical and experimental research on Rydberg electromagnetically induced transparency and second-order fluorescence dressing evolution by Rabi frequency control in thermal atomic vapors, in which the controlled results are well explained by the dressing effect and the Rydberg excitation blockade. Based on the certification of the Rydberg excitation blockade fraction through the dependence on principle quantum number n, we obtain dressing evolution curves, consisting of single-dressing and double-dressing in local and nonlocal blockade samples by scanning the probe and dressing fields. In addition, the competition between the Rydberg dressing second-order fluorescence and fourth-order fluorescence is first investigated. A corresponding theory is presented, which is consistent with the experimental results. Such blockade evolution regularity has potential applications in quantum control, and the Rydberg dressing may be useful for investigating multiple-body interactions, as well as for inducing short range interactions in Bose–Einstein condensates.
Recommended Literature
- [1] Relationships between luminescence properties and polyhedron distortion in Ca9−x−y−zMgxSryBazCe(PO4)7:Eu2+,Mn2+†
- [2] Observational constraints on particle acidity using measurements and modelling of particles and gases
- [3] One-pot template-free synthesis, growth mechanism and enhanced photocatalytic activity of monodisperse (BiO)2CO3 hierarchical hollow microspheres self-assembled with single-crystalline nanosheets†
- [4] Generation of sulfonated 1-isoindolinones through a multicomponent reaction with the insertion of sulfur dioxide†
- [5] Time-dependent stereoselective Heck reaction using mesoporous Pd/TiO2 nanoparticles catalyst under sunlight†
- [6] Loss of water from protonated polyglycines: interconversion and dissociation of the product imidazolone ions†
- [7] Coordination diversity in hydrogen-bonded homoleptic fluoride–alcohol complexes modulates reactivity†
- [8] Robust and rapid partitioning in thermoplastic†
- [9] Reply to comment on “one-step and high yield simultaneous preparation of single- and multi-layer graphenequantum dots from CX-72 carbon black”
- [10] UVA-induced neurotoxicity in Japanese medaka (Oryzias latipes)
Journal Name：Physical Chemistry Chemical Physics
Research Products
-
CAS no.: 119584-73-5
